Cas no 18279-23-7 (N-(4-nitrophenyl)pentanamide)

• Product Name: N-(4-nitrophenyl)pentanamide
• CAS No: 18279-23-7
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 2922302
• PubChem ID: 3762929
• Update Time: 2025-05-23

N-(4-nitrophenyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)pentanamide
• 4'-Nitrovaleranilide
• KMHYURRGBJRGNW-UHFFFAOYSA-N
• SCHEMBL7121725
• MFCD00501071
• G63316
• STL377540
• AKOS002953064
• 18279-23-7

• Inchi： 1S/C11H14N2O3/c1-2-3-4-11(14)12-9-5-7-10(8-6-9)13(15)16/h5-8H,2-4H2,1H3,(H,12,14)
• InChI Key： KMHYURRGBJRGNW-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(4-nitrophenyl)pentanamide

N-(4-nitrophenyl)pentanamide: A Comprehensive Overview

N-(4-nitrophenyl)pentanamide, also known by its CAS number 18279-23-7, is a compound of significant interest in various scientific and industrial applications. This molecule, characterized by its pentanamide structure attached to a 4-nitrophenyl group, has been extensively studied for its unique properties and potential uses. Recent advancements in chemical synthesis and materials science have further highlighted its versatility and importance in modern research.

The structural composition of N-(4-nitrophenyl)pentanamide plays a crucial role in its functionality. The pentanamide group contributes to the compound's solubility and stability, while the 4-nitrophenyl moiety introduces electronic and steric effects that influence its reactivity. These characteristics make it a valuable component in the development of advanced materials, such as high-performance polymers and bioactive agents. Researchers have explored its role in drug delivery systems, where its ability to interact with biological molecules has shown promising results.

Recent studies have focused on the synthesis and characterization of N-(4-nitrophenyl)pentanamide derivatives. By modifying the substituents on the phenyl ring or altering the length of the pentanamide chain, scientists have been able to tailor the compound's properties for specific applications. For instance, modifications aimed at enhancing biocompatibility have opened new avenues in biomedical engineering, particularly in the design of implantable devices and tissue scaffolds.

In addition to its material science applications, N-(4-nitrophenyl)pentanamide has also found relevance in catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop efficient catalysts for organic transformations. This has implications for sustainable chemical manufacturing, where reducing reaction times and improving yields are critical objectives.

The environmental impact of N-(4-nitrophenyl)pentanamide is another area of active research. Scientists are investigating its biodegradability and potential toxicity to ensure that its use aligns with eco-friendly practices. Preliminary findings suggest that under certain conditions, the compound can undergo enzymatic degradation, which is a positive sign for its sustainable application.

In conclusion, N-(4-nitrophenyl)pentanamide (CAS No. 18279-23-7) stands out as a multifaceted compound with diverse applications across various fields. Its structural versatility, combined with recent advancements in synthetic methods and material science, positions it as a key player in future technological innovations. As research continues to uncover new properties and uses, this compound is poised to make significant contributions to both academic and industrial sectors.